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Compound of Interest

Compound Name: Edoxaban tosylate monohydrate

Cat. No.: B194557

These application notes provide detailed methodologies for the quantitative analysis of
Edoxaban tosylate monohydrate in bulk and pharmaceutical dosage forms. The protocols
are intended for researchers, scientists, and drug development professionals.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) Method

This method is suitable for the routine quality control analysis of Edoxaban tosylate
monohydrate.

Experimental Protocol

A simple, reliable, and reproducible RP-HPLC method has been developed and validated for
the determination of Edoxaban Tosylate Monohydrate (EDTM).[1][2]

e Instrumentation: An Agilent HPLC system (1260 series) equipped with a quaternary pump, a
photodiode array (PDA) detector, and an Eclipse XDB C18 column (250 x 4.6 mm, 5 um
particle size) is used for the analysis.[1]

» Mobile Phase: A mixture of methanol and acetonitrile in the ratio of 85:15 (v/v) is used as the
mobile phase.[1]
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o Chromatographic Conditions:

o

Flow Rate: 1.0 mL/min[1][3]

[¢]

Column Temperature: Ambient[1]

[e]

Injection Volume: 20 pL[1]

o

Detection Wavelength: 291.2 nm[1]

o

Run Time: 10 minutes[1]

o Standard Solution Preparation: A standard stock solution of EDTM (1000 pg/mL) is prepared
by dissolving 50 mg of the standard drug in 50 mL of methanol with the aid of sonication.
Working standard solutions are prepared by further dilution with methanol.[1]

o Sample Preparation: For tablet dosage forms, a powder equivalent to 10 mg of Edoxaban is
dissolved in methanol, sonicated, and diluted to a suitable concentration.

Quantitative Data Summary

Parameter Result Reference
Linearity Range 2-10 pg/mL [1112]
Correlation Coefficient (r?) 0.9997 [1][2]

Limit of Detection (LOD) 0.2250 pg/mL [2]

Limit of Quantification (LOQ) 0.6818 pg/mL [2]
Accuracy (% Recovery) 98.8 - 99.89% [2]
Retention Time (Edoxaban) 3.013 min [1112]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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